Cas no 1361673-99-5 ([3-Fluoro-2-(2,3,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine)

• Product Name: [3-Fluoro-2-(2,3,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine
• CAS No: 1361673-99-5
• MF: C₁₄H₁₃Cl₃FN
• MW: 320.617124319077
• CID: 4966365
• Update Time: 2025-06-25

[3-Fluoro-2-(2,3,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine Chemical and Physical Properties

Names and Identifiers

• [3-Fluoro-2-(2,3,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine

• Inchi： 1S/C14H13Cl3FN/c1-19(2)12-5-3-4-11(18)13(12)9-6-8(15)7-10(16)14(9)17/h3-5,7,9H,6H2,1-2H3
• InChI Key： HETFFRLKRRTHEK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(CC1C1C(=CC=CC=1N(C)C)F)Cl)Cl

Computed Properties

• Exact Mass: 319.009761 g/mol
• Monoisotopic Mass: 319.009761 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 3.2
• Molecular Weight: 320.6

Additional information on [3-Fluoro-2-(2,3,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine

Introduction to [3-Fluoro-2-(2,3,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine (CAS No. 1361673-99-5)

[3-Fluoro-2-(2,3,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1361673-99-5, represents a fusion of halogenated cyclohexadiene and fluoro-substituted phenyl groups, which together contribute to its distinct chemical properties and reactivity. The presence of multiple substituents, including a fluoro group and three chloro atoms on the cyclohexadiene ring, makes this molecule a subject of interest for researchers exploring novel synthetic pathways and pharmacological applications.

The structural motif of [3-Fluoro-2-(2,3,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine is particularly noteworthy for its potential in drug design. The cyclohexadiene core, with its conjugated system and electron-withdrawing chloro substituents, can influence the electronic distribution and reactivity of the molecule. This feature is crucial in medicinal chemistry, where precise control over molecular interactions is essential for achieving desired therapeutic effects. Additionally, the fluoro group at the para position of the phenyl ring introduces a degree of metabolic stability and lipophilicity, which are often desirable attributes in drug candidates.

In recent years, there has been a surge in research focused on halogenated aromatic compounds due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including oncology, anti-inflammatory treatments, and antimicrobial applications. The specific arrangement of halogens in [3-Fluoro-2-(2,3,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine suggests that it may exhibit unique interactions with biological targets. For instance, the electron-withdrawing nature of the chloro groups could enhance binding affinity to certain enzymes or receptors, while the fluoro group may improve pharmacokinetic properties such as bioavailability and resistance to metabolic degradation.

The synthesis of [3-Fluoro-2-(2,3,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine involves multi-step organic transformations that highlight the compound's synthetic complexity. Key steps typically include cycloalkylation reactions to form the cyclohexadiene ring system followed by selective halogenation and fluorination. These synthetic strategies require careful optimization to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce specific substituents with high regioselectivity. The development of efficient synthetic routes is crucial for scaling up production and conducting further biological evaluations.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like [3-Fluoro-2-(2,3,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine with greater accuracy. Molecular docking studies can simulate interactions between this compound and potential target proteins or enzymes, providing insights into its mechanism of action. Such computational approaches are invaluable in drug discovery pipelines as they allow for rapid screening of large libraries of compounds and identification of promising candidates for further experimental validation. Integrating experimental data with computational predictions enhances the efficiency of hit identification and optimization processes.

The potential applications of [3-Fluoro-2-(2,3,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules with tailored properties. For example, derivatives of this compound could serve as building blocks for designing novel agrochemicals or materials with specialized functionalities. The versatility of halogenated aromatic compounds underscores their importance in industrial chemistry as well as in life sciences research.

In conclusion, [3-Fluoro-2-(2,3,5-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine (CAS No. 1361673-99-5) is a structurally intriguing compound with significant potential in pharmaceutical research. Its combination of halogenated cyclohexadiene and fluoro-substituted phenyl groups offers unique opportunities for developing innovative therapeutics. The ongoing exploration of its synthetic pathways and biological activities reflects its importance as a subject of scientific inquiry. As research continues to uncover new applications for this class of molecules，[3-fluoro-[1-(trichloromethylidene)cyclohexa[1]en]-6'-yldimethylammonium](CAS No: 136167399) will undoubtedly remain at the forefront of medicinal chemistry innovation.